Cas no 2228231-71-6 (2-(difluoromethoxy)-4-ethynyl-1-methylbenzene)

• Product Name: 2-(difluoromethoxy)-4-ethynyl-1-methylbenzene
• CAS No: 2228231-71-6
• MF: C₁₀H₈F₂O
• MW: 182.166729927063
• CID: 6615596
• PubChem ID: 165666756
• Update Time: 2025-05-21

2-(difluoromethoxy)-4-ethynyl-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-4-ethynyl-1-methylbenzene
• EN300-1963673
• 2228231-71-6

• Inchi： 1S/C10H8F2O/c1-3-8-5-4-7(2)9(6-8)13-10(11)12/h1,4-6,10H,2H3
• InChI Key： SFIUBLRDEZFWQU-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#C)C=CC=1C)F

Computed Properties

• Exact Mass: 182.05432120g/mol
• Monoisotopic Mass: 182.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(difluoromethoxy)-4-ethynyl-1-methylbenzene

Comprehensive Overview of 2-(difluoromethoxy)-4-ethynyl-1-methylbenzene (CAS No. 2228231-71-6)

2-(Difluoromethoxy)-4-ethynyl-1-methylbenzene (CAS No. 2228231-71-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique difluoromethoxy and ethynyl functional groups, serves as a versatile building block for the synthesis of complex molecules. Its molecular structure, which includes a methylbenzene core, makes it particularly valuable for applications in drug discovery and advanced material development.

The growing interest in fluorinated compounds and alkyne-containing intermediates has positioned 2-(difluoromethoxy)-4-ethynyl-1-methylbenzene as a key player in modern chemical research. Fluorinated compounds are widely recognized for their ability to enhance the metabolic stability and bioavailability of pharmaceuticals, while alkynes are pivotal in click chemistry and polymer synthesis. This dual functionality makes the compound a hot topic in discussions about green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to incorporate such motifs into target molecules.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-(difluoromethoxy)-4-ethynyl-1-methylbenzene in drug development?" The answer lies in its role as a precursor for bioactive molecules. The difluoromethoxy group is often used to improve the lipophilicity and membrane permeability of drug candidates, while the ethynyl group enables facile derivatization via Sonogashira coupling or other cross-coupling reactions. These properties are critical in the design of kinase inhibitors, antiviral agents, and other therapeutics.

Another trending topic is the use of 2-(difluoromethoxy)-4-ethynyl-1-methylbenzene in material science. Researchers are exploring its potential in the synthesis of conjugated polymers and organic semiconductors, which are essential for flexible electronics and optoelectronic devices. The compound's ability to act as a monomer or cross-linker in polymerization reactions has sparked interest in its utility for creating high-performance materials with tunable electronic properties.

From a synthetic perspective, the compound's stability and reactivity make it a favorite among chemists. Questions like "How to synthesize 2-(difluoromethoxy)-4-ethynyl-1-methylbenzene?" often arise in academic and industrial circles. Typical synthetic routes involve the selective functionalization of a methylbenzene derivative, followed by the introduction of the difluoromethoxy and ethynyl groups via halogenation and palladium-catalyzed coupling reactions. These methods are continually refined to improve yields and reduce environmental impact.

In summary, 2-(difluoromethoxy)-4-ethynyl-1-methylbenzene (CAS No. 2228231-71-6) is a multifaceted compound with broad applications in pharmaceuticals, materials, and synthetic chemistry. Its unique structural features align with current trends in fluorine chemistry and click chemistry, making it a subject of ongoing research and innovation. As the demand for tailored chemical building blocks grows, this compound is poised to remain at the forefront of scientific exploration.